Cas no 3898-66-6 (2-(carboxymethyl)-5-nitrobenzoic acid)

2-(carboxymethyl)-5-nitrobenzoic acid structure
3898-66-6 structure
Product Name:2-(carboxymethyl)-5-nitrobenzoic acid
CAS No:3898-66-6
MF:C9H7NO6
MW:225.154982805252
CID:1499908
PubChem ID:12303452
Update Time:2025-04-21

2-(carboxymethyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(carboxymethyl)-5-nitrobenzoic acid
    • LogP
    • 4-NITROHOMOPHTHALIC ACID
    • 2-(CARBOXYMETHYL)-5-NITROBENZOICACID
    • CS-0122524
    • C74985
    • MFCD04035583
    • AKOS030622921
    • QHIFWNXJOHQQTH-UHFFFAOYSA-N
    • 5-nitro-2-(carboxymethyl)benzoic acid
    • 5-nitro-2-carboxymethyl-benzoic acid
    • Benzeneacetic acid, 2-carboxy-4-nitro-
    • Nitrohomophthalic acid
    • 2-carboxy-4-nitrophenylacetic acid
    • AB16946
    • SCHEMBL1122546
    • DS-19921
    • 3898-66-6
    • Inchi: 1S/C9H7NO6/c11-8(12)3-5-1-2-6(10(15)16)4-7(5)9(13)14/h1-2,4H,3H2,(H,11,12)(H,13,14)
    • InChI Key: QHIFWNXJOHQQTH-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=CC=1CC(=O)O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 225.02731
  • Monoisotopic Mass: 225.02733694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 484.0±35.0 °C at 760 mmHg
  • Flash Point: 215.1±14.4 °C
  • Refractive Index: 1.639
  • PSA: 120.42
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

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